Cas no 1369347-73-8 (3-(2,4,5-trimethylphenoxy)propan-1-amine)

• Product Name: 3-(2,4,5-trimethylphenoxy)propan-1-amine
• CAS No: 1369347-73-8
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 6387652
• PubChem ID: 82357214
• Update Time: 2025-10-28

3-(2,4,5-trimethylphenoxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,4,5-trimethylphenoxy)propan-1-amine
• EN300-1856960
• 1369347-73-8

• Inchi： 1S/C12H19NO/c1-9-7-11(3)12(8-10(9)2)14-6-4-5-13/h7-8H,4-6,13H2,1-3H3
• InChI Key： FLCFSPBYCOYZNI-UHFFFAOYSA-N
• SMILES： O(CCCN)C1C=C(C)C(C)=CC=1C

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(2,4,5-trimethylphenoxy)propan-1-amine

Professional Introduction to 3-(2,4,5-trimethylphenoxy)propan-1-amine (CAS No. 1369347-73-8)

3-(2,4,5-trimethylphenoxy)propan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1369347-73-8, has garnered considerable attention due to its potential applications in drug development and biochemical research. The molecular structure of this amine derivative incorporates a phenolic moiety linked to a propyl chain, with the presence of three methyl groups at the ortho and para positions of the benzene ring. This specific arrangement imparts distinct chemical reactivity and biological activity, making it a valuable candidate for further exploration.

The compound’s significance is further underscored by its role in synthesizing various pharmacologically active molecules. Researchers have been particularly interested in leveraging the< strong>3-(2,4,5-trimethylphenoxy)propan-1-amine scaffold to develop novel therapeutic agents targeting a range of diseases. Its structural features allow for modifications that can enhance binding affinity to biological targets, potentially leading to more effective treatments.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between this compound and biological systems. Studies have indicated that the< strong>2,4,5-trimethylphenoxy group can interact with specific amino acid residues in protein targets, influencing enzyme activity and signaling pathways. This knowledge has been instrumental in designing derivatives with improved pharmacokinetic profiles and reduced side effects.

In the realm of drug discovery, the< strong>CAS No. 1369347-73-8 identifier ensures precise identification and tracking of this compound throughout research and development processes. The use of standardized nomenclature aids in maintaining consistency across scientific literature and patents, facilitating collaboration among researchers worldwide. This compound’s inclusion in databases and chemical libraries has streamlined its accessibility for academic and industrial applications.

The synthesis of< strong>3-(2,4,5-trimethylphenoxy)propan-1-amine involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Techniques such as nucleophilic substitution and reduction reactions are commonly employed to construct the desired molecular framework. The purity and yield of the final product are critical factors that determine its suitability for subsequent applications in medicinal chemistry.

Current research focuses on exploring the therapeutic potential of derivatives derived from< strong>3-(2,4,5-trimethylphenoxy)propan-1-amine. For instance, modifications to the propyl chain or the phenolic group have shown promise in modulating inflammatory responses and neurotransmitter activity. These findings align with ongoing efforts to develop treatments for conditions such as neurodegenerative disorders and autoimmune diseases.

The compound’s stability under various conditions is another area of interest. Studies have examined its behavior under different pH levels, temperatures, and solvent systems to optimize its use in formulations. Understanding these parameters is crucial for ensuring efficacy and safety when incorporating this amine into drug candidates.

The< strong>CAS No. 1369347-73-8 classification provides a globally recognized reference point for researchers dealing with this substance. Regulatory agencies often require such identifiers for compliance with safety and quality standards. This ensures that all parties involved in drug development adhere to stringent guidelines, safeguarding both human health and environmental integrity.

The integration of< strong>3-(2,4,5-trimethylphenoxy)propan-1-amine into high-throughput screening (HTS) platforms has accelerated the discovery process by allowing rapid evaluation of its interactions with large libraries of compounds. This approach has led to the identification of novel lead structures with enhanced biological activity. The efficiency gained through HTS underscores the importance of well-characterized compounds like this one in modern drug discovery pipelines.

In conclusion, 3-(2,4,5-trimethylphenoxy)propan-1-amine (CAS No.< strong>1369347-73-8) represents a cornerstone in pharmaceutical research due to its versatile structural features and potential therapeutic applications. Ongoing studies continue to unveil new possibilities for its use in developing next-generation medicines. As scientific understanding evolves, so too will the applications of this remarkable compound.